N-(3,4-difluorophenyl)-3-(2,3-dimethoxybenzamido)benzofuran-2-carboxamide
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Description
N-(3,4-difluorophenyl)-3-(2,3-dimethoxybenzamido)benzofuran-2-carboxamide is a useful research compound. Its molecular formula is C24H18F2N2O5 and its molecular weight is 452.414. The purity is usually 95%.
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Scientific Research Applications
Molecular Interactions and Aggregation
Research by Mocilac et al. (2016) on a series of N-(difluorophenyl)benzamides revealed how fluorine substitution patterns influence molecular aggregation through short C–H⋯F interactions. This study underscores the significance of difluorobenzene groups in molecular design for optimizing intermolecular interactions, which can be crucial for the development of new materials and drugs with improved performance (Mocilac, Osman, & Gallagher, 2016).
Synthesis of Heterocycles
The work of Samii et al. (1987) demonstrates the utility of unsaturated benzamides in synthesizing heterocyclic compounds through sulphenylation, presenting a method to create a variety of cyclic products. This approach offers a pathway to generate novel structures that could have applications in pharmaceuticals and materials science (Samii, Ashmawy, & Mellor, 1987).
Catalytic Reactions
Wang and Widenhoefer (2004) described a platinum-catalyzed intermolecular hydroamination of unactivated olefins with carboxamides. This methodology can be applied to synthesize a broad range of N-alkylated benzamides, highlighting the potential of carboxamide compounds in catalysis and organic synthesis (Wang & Widenhoefer, 2004).
Anti-Inflammatory and Analgesic Agents
Research by Abu‐Hashem et al. (2020) on benzodifuran derivatives illustrated the synthesis of novel compounds with significant COX-2 inhibition, analgesic, and anti-inflammatory activities. These findings suggest that benzofuran-carboxamide derivatives can serve as leads for developing new therapeutic agents (Abu‐Hashem, Al-Hussain, & Zaki, 2020).
Polymer Science
Hsiao et al. (2000) explored the synthesis and properties of ortho-linked polyamides based on bis(ether-carboxylic acid) and bis(ether amine) derived from 4-tert-butylcatechol. These polyamides exhibited high thermal stability and solubility in polar solvents, indicating their potential for advanced material applications (Hsiao, Yang, & Chen, 2000).
Properties
IUPAC Name |
N-(3,4-difluorophenyl)-3-[(2,3-dimethoxybenzoyl)amino]-1-benzofuran-2-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H18F2N2O5/c1-31-19-9-5-7-15(21(19)32-2)23(29)28-20-14-6-3-4-8-18(14)33-22(20)24(30)27-13-10-11-16(25)17(26)12-13/h3-12H,1-2H3,(H,27,30)(H,28,29) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZQNHCIUETSIQMM-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC(=C1OC)C(=O)NC2=C(OC3=CC=CC=C32)C(=O)NC4=CC(=C(C=C4)F)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H18F2N2O5 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
452.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.